Cas no 2228919-18-2 (2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine)

• Product Name: 2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine
• CAS No: 2228919-18-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5978568
• PubChem ID: 165864098
• Update Time: 2025-05-22

2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine
• EN300-1728620
• 2-[2-(1H-1,2,4-triazol-1-yl)ethyl]morpholine
• 2228919-18-2

• Inchi： 1S/C8H14N4O/c1(3-12-7-10-6-11-12)8-5-9-2-4-13-8/h6-9H,1-5H2
• InChI Key： PNPSBLIVHMBXBG-UHFFFAOYSA-N
• SMILES： O1CCNCC1CCN1C=NC=N1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52Ų

Additional information on 2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine

Recent Advances in the Study of 2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine (CAS: 2228919-18-2) in Chemical Biology and Pharmaceutical Research

The compound 2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine (CAS: 2228919-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of 2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine as a promising scaffold for the development of novel antimicrobial and antifungal agents. The presence of the 1,2,4-triazole moiety in its structure is particularly noteworthy, as this functional group is known to exhibit broad-spectrum biological activity. Researchers have successfully synthesized derivatives of this compound and evaluated their efficacy against a range of pathogenic microorganisms, with some derivatives demonstrating potent inhibitory effects.

In addition to its antimicrobial properties, 2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine has shown potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that this compound may interact with neurotransmitter receptors, making it a candidate for the treatment of neurological disorders such as anxiety and depression. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile.

The synthesis of 2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine has been refined in recent years, with researchers developing more efficient and scalable routes. One notable advancement involves the use of green chemistry principles to minimize environmental impact while maintaining high yields. These improvements are critical for the compound's potential transition from laboratory-scale production to industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through systematic preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-2-(1H-1,2,4-triazol-1-yl)ethylmorpholine represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its dual potential as an antimicrobial and CNS-targeting agent underscores the importance of continued investigation. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater depth.